2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide

• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H16ClN3O3/c1-13-10-15(22)7-8-17(13)27-12-19(26)24-16-5-2-4-14(11-16)21-25-20-18(28-21)6-3-9-23-20/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: ZHDWQDXRAFMBTE-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC=N4

Description

2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide, also known as CMPD-15, is a synthetic compound developed for scientific research purposes. It belongs to the class of small molecules that act as inhibitors of protein kinases.

Mechanism of Action

2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide acts as a competitive inhibitor of protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the kinase from phosphorylating its substrate, leading to a reduction in downstream signaling.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been shown to have a range of biochemical and physiological effects in various cell types. It has been found to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. It has also been shown to promote neurogenesis and improve memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has several advantages as a research tool. It is a highly specific inhibitor of protein kinases, which allows for the selective targeting of specific signaling pathways. It is also relatively easy to synthesize and has good solubility in aqueous solutions. However, 2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has some limitations, including its potential toxicity and the need for careful optimization of experimental conditions to achieve effective inhibition of the target kinase.

Future Directions

There are several potential future directions for research involving 2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of specific kinases. Another direction is the investigation of the therapeutic potential of 2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide and related compounds in the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanisms of action and potential side effects of 2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide and related compounds.

Synthesis Methods

2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide is synthesized through a multistep process that involves the reaction of 4-chloro-2-methylphenol with 2-bromoacetophenone to form 2-(4-chloro-2-methylphenoxy)acetophenone. This intermediate is then reacted with 3-(1,3-oxazolo[4,5-b]pyridin-2-yl)aniline in the presence of a base to yield 2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been used extensively in scientific research as a tool to investigate the role of protein kinases in various cellular processes. It has been found to be a potent inhibitor of several kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK3).